Cas no 1086265-11-3 (2-(aminomethyl)-2-ethylbutanoic acid hydrochloride)

• Product Name: 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride
• CAS No: 1086265-11-3
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD13186238
• CID: 4570653
• Update Time: 2025-11-02

2-(aminomethyl)-2-ethylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-2-ethylbutanoic acid hydrochloride
• 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride

• MDL： MFCD13186238
• Inchi： 1S/C7H15NO2.ClH/c1-3-7(4-2,5-8)6(9)10;/h3-5,8H2,1-2H3,(H,9,10);1H
• InChI Key： YFDQYGOWWNOYRQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CN)(CC)CC.[H]Cl

Additional information on 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride

Comprehensive Guide to 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride (CAS No. 1086265-11-3)

2-(aminomethyl)-2-ethylbutanoic acid hydrochloride (CAS No. 1086265-11-3) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to as a modified amino acid derivative, has garnered attention due to its unique structural properties and potential therapeutic uses. Researchers and industry professionals frequently search for 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride suppliers, synthesis methods, and applications in drug development, making it a trending topic in scientific communities.

The molecular structure of 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride features an aminomethyl group attached to a branched carbon chain, which enhances its reactivity and solubility in aqueous solutions. This property is particularly valuable in peptide synthesis and medicinal chemistry, where solubility and stability are critical. Recent studies have explored its role as a building block for novel therapeutics, especially in targeting neurological disorders and metabolic diseases. Searches for CAS 1086265-11-3 uses and 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride price reflect growing commercial interest.

In the pharmaceutical industry, 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride is often utilized as an intermediate in drug synthesis. Its ability to form stable salts, such as the hydrochloride form, improves its compatibility with other chemical entities. This characteristic has led to its inclusion in high-throughput screening libraries and combinatorial chemistry workflows. Additionally, its low toxicity profile makes it a preferred choice for preclinical research. Queries like 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride solubility and stability under various pH conditions are common among researchers.

The global market for 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride is expanding, driven by increased demand for custom synthesis services and tailor-made pharmaceutical intermediates. Companies specializing in fine chemicals and contract research organizations (CROs) are actively stocking this compound to meet client needs. Trends such as green chemistry and sustainable synthesis have also influenced its production, with manufacturers adopting eco-friendly processes. Popular search terms like CAS 1086265-11-3 suppliers and bulk pricing options highlight its commercial relevance.

From a regulatory perspective, 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride is not classified as a hazardous substance, which simplifies its handling and transportation. However, proper laboratory safety protocols should always be followed. Researchers often inquire about storage conditions and handling precautions to ensure optimal stability. The compound’s hygroscopic nature necessitates storage in a dry environment, preferably under inert conditions.

In summary, 2-(aminomethyl)-2-ethylbutanoic acid hydrochloride (CAS No. 1086265-11-3) is a versatile compound with broad applications in drug discovery and biochemical research. Its unique properties, combined with increasing market demand, make it a valuable asset for scientists and manufacturers alike. For those seeking detailed technical data sheets or custom synthesis options, consulting reputable suppliers is recommended.